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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)biguanide-d4

Hydrochloride

CAS No.: 1794816-89-9

Cat. No.: B589804 Get Quote

Executive Summary & Core Directive
1-(4-Chlorophenyl)biguanide-d4 Hydrochloride is a stable isotope-labeled internal standard

used primarily in LC-MS/MS bioanalysis. While used in milligram quantities, its chemical

structure—containing a chlorophenyl ring and a nitrogen-rich biguanide tail—dictates specific

disposal protocols to prevent environmental contamination and ensure regulatory compliance.

[1]

The Golden Rule: Treat this compound as Halogenated Organic Waste. Under no

circumstances should this material be discharged into municipal sewage systems or disposed

of in general trash. The presence of the Chlorine-Carbon bond requires high-temperature

incineration to prevent the formation of toxic byproducts (e.g., dioxins) during thermal

destruction.[1]

Hazard Identification & Chemical Context
To dispose of a chemical safely, one must understand its reactivity.[1] The "d4" designation

indicates stable deuterium labeling, which is non-radioactive and does not alter the chemical

toxicity profile compared to the unlabeled parent compound.[1]
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Property Detail Implication for Disposal

Chemical Nature
Halogenated Organic Salt

(HCl)

Must be segregated from

strong oxidizers and alkalis.

Acidity Hydrochloride Salt

Aqueous solutions may be

mildly acidic; check pH if

commingling.

Stability Hygroscopic

Keep containers tightly sealed

to prevent "caking" before

disposal.

Deuterium
Stable Isotope (

H)

Not Radioactive. No decay

protocols required.

GHS Hazard Classification[2]
H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][3][4][5][6]

H335: May cause respiratory irritation.[2][4][5][6]

Ecological: While not always explicitly flagged in generic SDS, biguanides (e.g.,

chlorhexidine) are often toxic to aquatic life.[1] Assume Aquatic Toxicity.

Operational Disposal Workflow
The following decision tree outlines the logical flow for disposing of stock solutions, dry solids,

and contaminated consumables.
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Figure 1: Decision tree for the segregation and disposal of 1-(4-Chlorophenyl)biguanide-d4

HCl.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Expired/Unused Solid Standard
Objective: Dispose of the pure salt without generating dust or exposure.

Containment: Do not empty the original vial. Keep the substance in its original manufacturer

vial (usually amber glass).

Secondary Packaging: Place the vial into a clear, sealable polyethylene bag (Ziploc type) to

capture any potential leakage.

Labeling: Affix a hazardous waste label to the outer bag.

Constituents: "1-(4-Chlorophenyl)biguanide-d4 HCl"[1][5]

Hazards: Irritant, Toxic.[1][3]

Consolidation: Place the bagged vial into the laboratory's Solid Hazardous Waste Drum.

Note: If your facility uses "Lab Packs" (drums filled with smaller bottles packed in

vermiculite), this is the ideal destination.[1]

Scenario B: Disposal of Liquid Stock Solutions (e.g., in
Methanol/DMSO)
Objective: Prevent mixing incompatible waste streams.

Characterize the Solvent:

If dissolved in Methanol/DMSO/Water: This is technically a non-halogenated solvent base

contaminated with a halogenated compound.

Best Practice: Due to the chlorine on the phenyl ring, many EHS (Environmental Health &

Safety) officers prefer this to go into the Halogenated Waste stream to ensure it is
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incinerated at the correct temperature.

Transfer: Pour the solution into the "Halogenated Organic Solvent" waste carboy (usually red

can or HDPE carboy).

Rinsing: Rinse the empty vessel twice with a small volume of methanol. Add rinsate to the

same waste carboy.

Vessel Disposal: Deface the label on the empty vessel and dispose of it in the "Chemically

Contaminated Glass" bin (sharps container).

Scenario C: Spill Cleanup (Decontamination)
Objective: Remove trace contamination from bench surfaces.

PPE: Wear nitrile gloves, safety glasses, and a lab coat.[1][7]

Solid Spill: Do not dry sweep (creates dust). Cover with a wet paper towel (methanol or

water), then wipe up.[1]

Surface Decontamination:

Wipe the area with a paper towel soaked in Methanol (solubility is high in alcohols).

Follow with a soap-and-water wipe.[3][7]

Waste: Dispose of all used paper towels and gloves into the Solid Hazardous Waste bin.

Regulatory & Compliance Context
US EPA (RCRA) Considerations
While 1-(4-Chlorophenyl)biguanide is not explicitly "P-Listed" or "U-Listed" (40 CFR 261.33), it

is a chemical waste that exhibits toxicity.[1]

Waste Determination: It is the generator's responsibility to determine if the waste is

hazardous. Given the chlorophenyl moiety, it should be treated as Hazardous Waste.[1]
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Halogen Content: The presence of the Chlorine atom flags this for specific incineration

protocols. Standard fuel blending (used for non-halogenated solvents) is often unsuitable

because burning halogens can create acid gases (HCl) and dioxins if not scrubbed properly.

Storage Before Pickup[1]
Segregation: Store away from strong oxidizers (e.g., nitric acid, peroxides).[1] Biguanides

contain nitrogen and can potentially form unstable N-nitroso compounds if exposed to strong

nitrosating agents.

Time Limits: Do not accumulate waste in the satellite accumulation area (SAA) for more than

1 year (or per local institutional limits, often 90 days once full).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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